2-Amino-5-chloro-4-(trifluoromethyl)phenol

• IUPAC Name: 2-amino-5-chloro-4-(trifluoromethyl)phenol
• InChI: InChI=1S/C7H5ClF3NO/c8-4-2-6(13)5(12)1-3(4)7(9,10)11/h1-2,13H,12H2
• InChI Key: NFVHOFKLUSDFAD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)O)Cl)C(F)(F)F
• Molecular Formula: C7H5ClF3NO
• Molecular Weight: 211.57 g/mol
• CAS RN: 117338-13-3

Description

“2-Amino-5-chloro-4-(trifluoromethyl)phenol” is an organic compound with the molecular formula C7H5ClF3NO. It is related to “2-Chloro-4-(trifluoromethyl)aniline”, which is also known as "4-Amino-3-chlorobenzotrifluoride".

Scientific Research Applications

Agrochemical Applications

. . .

Pharmaceutical Applications

. .

Veterinary Applications

.

Synthesis of Polymers and Monomers

.

Synthesis of Diaryl Ether

.

Development of HIV Inhibitors

.

Safety and Hazards

“2-Chloro-4-(trifluoromethyl)aniline” is classified as Acute Tox. 3 Dermal, Acute Tox. 3 Oral, Acute Tox. 4 Inhalation, Aquatic Acute 1, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is hazardous to the respiratory system.

Synthesis routes and methods

Procedure details

A mixture of 7.55 g of 5-chloro-2-nitro-4-trifluoromethylphenol and 10 ml of ethyl acetate was added dropwise to a mixture, which was heated to 80° C., of 8.7 g of electrolytic iron, 30 ml of acetic acid and 50 ml of water, and then the reaction mixture was stirred at the same temperature for 30 minutes. The mixture was cooled to room temperature, and then water was added, followed by extraction with ethyl acetate. The combined organic layers were washed with water, a saturated aqueous solution of sodium hydrogencarbonate and a saturated sodium chloride solution, dried over magnesium sulfate, and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to give 5.4 g of 2-amino-5-chloro-4-trifluoromethylphenol.